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Compound of Interest

Compound Name: Hemiasterlin

Cat. No.: B1673049 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hemiasterlin is a potent, naturally occurring antimitotic agent isolated from marine sponges. It

exerts its cytotoxic effects by disrupting microtubule dynamics, which leads to mitotic arrest and

apoptosis in cancer cells.[1][2] Due to its high potency, Hemiasterlin and its synthetic

analogues are frequently utilized as cytotoxic payloads in the development of antibody-drug

conjugates (ADCs) for targeted cancer therapy.[1][2] Proper preparation and storage of

Hemiasterlin stock solutions are critical for ensuring experimental reproducibility and accuracy.

This document provides a detailed protocol for the preparation of Hemiasterlin stock solutions

in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
This table provides essential information for the handling, preparation, and storage of

Hemiasterlin. Note that various derivatives of Hemiasterlin exist; the data below pertains to

the parent compound unless otherwise specified.
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Parameter Value Reference

IUPAC Name

(E,4S)-4-[[(2S)-3,3-dimethyl-2-

[[(2S)-3-methyl-2-

(methylamino)-3-(1-

methylindol-3-

yl)butanoyl]amino]butanoyl]-

methylamino]-2,5-dimethylhex-

2-enoic acid

[3]

Molecular Formula C₃₀H₄₆N₄O₄ [3]

Molecular Weight 526.7 g/mol [3]

CAS Number 157207-90-4 [1][3]

Recommended Solvent
DMSO (Dimethyl Sulfoxide),

high purity, anhydrous
[1]

Recommended Stock Conc. 1 mM to 10 mM [1]

Storage (Powder)
3 years at -20°C; 2 years at

4°C
[4]

Storage (In Solvent)
6 months at -80°C; 1 month at

-20°C
[4]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of Hemiasterlin in DMSO.

Adjust calculations accordingly for different desired concentrations.

2.1 Materials and Equipment

Hemiasterlin (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials for weighing
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Sterile, nuclease-free polypropylene microcentrifuge tubes or cryovials for aliquots

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): Lab coat, safety glasses, nitrile gloves

2.2 Safety Precautions

Hemiasterlin is a potent cytotoxic compound. All handling, including weighing and dissolution,

must be performed inside a certified chemical fume hood or a biological safety cabinet to avoid

inhalation of the powder or contact with skin. Always wear appropriate PPE. Dispose of all

contaminated materials and waste according to institutional guidelines for cytotoxic agents.

2.3 Step-by-Step Procedure

Preparation:

Allow the vial containing Hemiasterlin powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent condensation of moisture.

Ensure all equipment, including pipettes and tubes, is clean, sterile, and readily accessible

within the fume hood.

Calculation of Mass:

Determine the desired stock concentration and final volume. This example is for 1 mL of a

10 mM stock solution.

Use the following formula to calculate the mass of Hemiasterlin required: Mass (mg) =

[Concentration (mM)] x [Volume (mL)] x [Molecular Weight ( g/mol )] / 1000

Sample Calculation: Mass (mg) = 10 mM x 1 mL x 526.7 g/mol / 1000 = 5.267 mg

Weighing:

Tare the analytical balance with a suitable weighing vessel (e.g., a microcentrifuge tube).
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Carefully weigh out the calculated mass (5.267 mg) of Hemiasterlin powder.

Dissolution:

Add the calculated volume of anhydrous DMSO (1 mL) directly to the weighing vessel

containing the Hemiasterlin powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The solution should be clear.

If precipitation occurs, gentle warming or brief sonication can be used to aid dissolution.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile cryovials.[5]

Clearly label each aliquot with the compound name ("Hemiasterlin"), concentration (10

mM), solvent (DMSO), and preparation date.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4]

Visualized Workflow and Signaling Pathway
Experimental Workflow: Hemiasterlin Stock Solution Preparation
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Caption: Workflow for preparing Hemiasterlin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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